N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide
• InChI: InChI=1S/C14H12N2O2S/c1-9-6-7-11(18-9)14(17)15-8-13-16-10-4-2-3-5-12(10)19-13/h2-7H,8H2,1H3,(H,15,17)
• InChI Key: DYAQNILLWIYFMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NCC2=NC3=CC=CC=C3S2
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide, also known as BMF, is a chemical compound that has been studied for its potential use in various scientific research applications. BMF has been found to have a wide range of biochemical and physiological effects, making it a promising compound for further study.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide is not fully understood, but it is believed to interact with certain proteins and enzymes in the body, leading to changes in cellular signaling and other processes.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide has been found to have a number of biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in certain cancer cells, to inhibit the activity of certain enzymes involved in inflammation, and to modulate the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide in lab experiments is its ability to act as a fluorescent probe, allowing researchers to visualize certain cellular processes in real-time. However, one limitation is that the compound can be difficult to synthesize and may not be readily available in large quantities.

Future Directions

There are a number of potential future directions for research involving N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide, including further studies of its mechanism of action, exploration of its potential therapeutic applications in the treatment of cancer and other diseases, and development of new synthetic methods for the compound. Additionally, N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide may have applications in the field of materials science, as it has been found to have certain properties that make it useful for the creation of new materials.

Synthesis Methods

N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide can be synthesized in a number of ways, but one common method involves the reaction of 2-aminobenzothiazole with 5-methylfuran-2-carboxylic acid. This reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure the desired product is obtained.

Scientific Research Applications

N-(1,3-benzothiazol-2-ylmethyl)-5-methylfuran-2-carboxamide has been studied for its potential use in a variety of scientific research applications, including as a fluorescent probe for imaging cells and tissues, as a potential therapeutic agent for the treatment of certain diseases, and as a tool for studying the mechanisms of certain biological processes.